![molecular formula C13H11ClN4O3 B4582944 N-(4-chloro-3-nitrophenyl)-N'-(4-pyridinylmethyl)urea](/img/structure/B4582944.png)
N-(4-chloro-3-nitrophenyl)-N'-(4-pyridinylmethyl)urea
Overview
Description
N-(4-chloro-3-nitrophenyl)-N'-(4-pyridinylmethyl)urea, commonly known as NPCU, is a chemical compound that has been widely studied for its potential applications in various scientific research fields. NPCU is a urea derivative that has been synthesized through various methods and has been found to possess significant biochemical and physiological effects. In
Scientific Research Applications
Central Nervous System Agents
A study on a series of N-aryl-N'-(1-methyl-2-pyrrolidinylidene)ureas, similar in structure to N-(4-chloro-3-nitrophenyl)-N'-(4-pyridinylmethyl)urea, demonstrated that congeners with specific phenyl substitutions exhibit anxiolytic activity and potent muscle-relaxant properties, indicating potential applications in central nervous system disorders Rasmussen et al., 1978.
Urea-Fluoride Interaction
Investigations into the nature of urea-fluoride interactions have revealed that certain urea derivatives, through hydrogen bonding, can form stable complexes with various oxoanions. This property has implications for chemical sensor development and the study of hydrogen bonding dynamics Boiocchi et al., 2004.
Thermal Latent Initiators
N-aryl-N'-(4-pyridyl) ureas, including compounds structurally related to this compound, have been synthesized and used as thermal latent initiators for the ring-opening polymerization of epoxides. This application is significant in the field of polymer chemistry, offering a method to control polymerization processes Makiuchi et al., 2015.
Cytokinin-like Activity and Plant Morphogenesis
Urea derivatives are synthetic compounds that exhibit cytokinin-like activity, influencing cell division and differentiation in plants. Some urea derivatives, such as forchlorofenuron (CPPU) and thidiazuron (TDZ), are used extensively in in vitro plant morphogenesis studies due to their potent cytokinin-like activity, often exceeding that of natural adenine compounds. This application is crucial for agricultural biotechnology and plant tissue culture Ricci & Bertoletti, 2009.
properties
IUPAC Name |
1-(4-chloro-3-nitrophenyl)-3-(pyridin-4-ylmethyl)urea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClN4O3/c14-11-2-1-10(7-12(11)18(20)21)17-13(19)16-8-9-3-5-15-6-4-9/h1-7H,8H2,(H2,16,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPIOHTVGGMLKNG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1NC(=O)NCC2=CC=NC=C2)[N+](=O)[O-])Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClN4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.70 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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